Cas no 18247-80-8 (N-(4-nitrophenyl)-2-oxopropanehydrazonoyl chloride)

• Product Name: N-(4-nitrophenyl)-2-oxopropanehydrazonoyl chloride
• CAS No: 18247-80-8
• MF: C₉H₈ClN₃O₃
• MW: 241.631120681763
• CID: 1375094
• PubChem ID: 86687
• Update Time: 2025-04-20

N-(4-nitrophenyl)-2-oxopropanehydrazonoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-2-oxopropanehydrazonoyl chloride
• propanehydrazonoyl chloride, N-(4-nitrophenyl)-2-oxo-
• N-(4-Nitrophenyl)-2-oxopropanehydrazonic acid chloride
• 18247-80-8
• FJTPZIFCLVITGT-UHFFFAOYSA-N
• SCHEMBL8590931
• DTXSID8066347

• Inchi： 1S/C9H8ClN3O3/c1-6(14)9(10)12-11-7-2-4-8(5-3-7)13(15)16/h2-5,11H,1H3
• InChI Key： FJTPZIFCLVITGT-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)=NNC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.02554
• Monoisotopic Mass: 241.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 84.6